Cas no 2228204-96-2 (2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• CAS No: 2228204-96-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5946022
• PubChem ID: 165879766
• Update Time: 2025-10-29

2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine
• 2228204-96-2
• EN300-1813466
• [2-(5-methoxypyridin-2-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C10H16N2O/c1-10(2,11-3)9-6-5-8(13-4)7-12-9/h5-7,11H,1-4H3
• InChI Key： SSMIEVLVUCWSMI-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C(C)(C)NC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine

Introduction to 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine (CAS No. 2228204-96-2)

2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228204-96-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of a pyridine ring substituted with a methoxy group and connected to a propyl chain with a methylamine moiety, has garnered attention due to its potential biological activities and synthetic utility.

The structural framework of 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine incorporates key pharmacophoric elements that make it a valuable scaffold for drug discovery. The pyridine ring, a common motif in many bioactive molecules, contributes to the compound's ability to interact with biological targets. Specifically, the presence of the 5-methoxypyridin-2-yl group enhances its solubility and metabolic stability, while the propan-2-yl(methyl)amine side chain provides a hydrogen bond donor capability, which is crucial for binding to protein targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural features in drug design. Studies indicate that compounds with similar scaffolds exhibit promising activities in modulating enzyme inhibition and receptor binding. For instance, derivatives of pyridine-based molecules have been reported to show efficacy in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The 5-methoxypyridin-2-yl substituent, in particular, has been shown to improve pharmacokinetic properties, making it an attractive feature for further optimization.

In the context of modern drug development, the synthesis of 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine represents a significant step forward. The compound's versatility allows for modifications at multiple sites, enabling researchers to fine-tune its biological activity. Techniques such as combinatorial chemistry and high-throughput screening have been employed to explore libraries of related compounds, accelerating the discovery process. The use of propan-2-yl(methyl)amine as a linker has also been advantageous in creating more complex molecules with enhanced binding affinity.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases. The pyridine moiety in 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine can interact with the ATP-binding pocket of kinases, while the amine group provides additional interactions necessary for potent inhibition. Preliminary studies have suggested that this compound may serve as a lead structure for developing novel kinase inhibitors with improved selectivity and reduced side effects.

The synthetic route to 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions to introduce the methoxy group onto the pyridine ring, followed by alkylation and amination processes to construct the propyl chain with the methylamine functionality. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing waste and improving yields.

From a medicinal chemistry perspective, the exploration of analogs derived from 2-(5-methoxypyridin-2-yl)propan-2-yl(methyl)amine continues to be an active area of research. By varying substituents on the pyridine ring or modifying the propyl chain, scientists can generate libraries of compounds with distinct properties. These analogs can then be screened for their biological activity using assays designed to detect specific interactions with target proteins or enzymes. Such high-throughput screening campaigns have led to the identification of several promising candidates for further development.

The role of computational tools in analyzing the properties of 2-(5-methoxypyridin-2-y1)-propan--{\\prime}--{\\prime}--{\\prime}--{\\prime}--{\\prime}--{\\prime}--{\\prime}--{\\prime}(methyl)-am ine cannot be overstated. Software packages for molecular docking and virtual screening allow researchers to predict how this compound might bind to biological targets before conducting expensive wet-lab experiments. These predictions are often validated through experimental studies, providing a powerful synergy between computational and experimental approaches.

In conclusion, 2228204---96--- --{\\prime}--{\\prime}--{\\prime}(methyl)-am ine represents a compelling example --{\\prime}--{\\prime}--{\\'}of how structural complexity can be leveraged --to create bioactive molecules with therapeutic potential . Its unique combination --of pharmacophoric elements makes it an valuable scaffold --for drug discovery efforts . As research progresses , it is likely that new applications --and derivatives will emerge , further solidifying its importance in pharmaceutical chemistry .